N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide

• IUPAC Name: N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide
• InChI: InChI=1S/C30H52BNO3/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-28(33)32-27-24-22-26(23-25-27)31-34-29(2,3)30(4,5)35-31/h22-25H,6-21H2,1-5H3,(H,32,33)
• InChI Key: RJHPQZDEWDKYOA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)CCCCCCCCCCCCCCCCC
• Molecular Formula: C30H52BNO3
• Molecular Weight: 485.6 g/mol

Description

The compound is a derivative of boric acid, specifically a boronic acid pinacol ester. These compounds are significant reaction intermediates in organic synthesis reactions and have many applications in carbon-carbon coupling and carbon heterocoupling reactions.

Synthesis Analysis

Boronic acid pinacol ester compounds can be obtained through a two-step substitution reaction. The structure of these compounds can be verified by FTIR, 1H and 13C NMR, and MS.

Molecular Structure Analysis

The molecular structure of boronic acid pinacol ester compounds can be determined by X-ray diffraction and subjected to crystallographic and conformational analyses. Density functional theory (DFT) can be applied to further calculate the molecular structure and compare it with X-ray values.

Chemical Reactions Analysis

Boronic acid pinacol ester compounds are important nucleophiles in the Suzuki reaction. They have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment.

Physical And Chemical Properties Analysis

The physical and chemical properties of boronic acid pinacol ester compounds can be studied using various techniques such as NMR, HPLC, LC-MS, UPLC, and more.

Scientific Research Applications

A. Boronic Acid Protection of Diols:

B. Asymmetric Synthesis of Amino Acids:

C. Diels–Alder and Suzuki Coupling Reactions:

Stimulus-Responsive Drug Carriers

The compound’s borate linkages contribute to innovative drug delivery systems:

A. Controlled Drug Release:

B. Types of Drug Carriers:

- Drug–polymer coupling - Polymer micelles - Linear-hyperbranched polymers - Mesoporous silica 

Mechanism of Action

While the specific mechanism of action for “N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide” is not available, boronic acid compounds are usually used as enzyme inhibitors or specific ligand drugs.

Future Directions

Boronic acid compounds have been widely used in various fields, including medicine and chemistry. They have potential applications in the development of new drugs, especially in cancer treatment.